Cas no 818-15-5 (10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester)

10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester structure
818-15-5 structure
Product Name:10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester
CAS No:818-15-5
MF:C7H8N2O2
MW:152.150621414185
CID:721070
PubChem ID:3080788
Update Time:2025-04-19

10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester
    • 1,2-DIAMINO-4,5-METHYLENE-DIOXYBENZENE
    • 1,3-Benzodioxole-5,6-diamine
    • 6,12-Dihydroxy-heptadec-10-insaeure-methylester
    • SNHKEQOYVVRBQO-UHFFFAOYSA-N
    • 1,2-Diamino-4,5-methylenedioxybenzene
    • PD150928
    • EN300-247555
    • 818-15-5
    • Dmb cpd
    • FT-0681958
    • J-519723
    • Benzo[d][1,3]dioxole-5,6-diamine
    • 1,3-dioxaindane-5,6-diamine
    • 38608-07-0
    • AKOS009157224
    • 1,2-Dmb
    • 1,2-Diamino-4,5-methylenedioxy-benzene
    • 1,3-benzodioxol-5,6-diamine
    • Benzo[1,3]dioxole-5,6-diamine
    • 2H-1,3-benzodioxole-5,6-diamine
    • MFCD07780137
    • SCHEMBL546296
    • FE-0725
    • CS-0088593
    • D74701
    • DTXSID60191928
    • DTXCID00114419
    • Inchi: 1S/C7H8N2O2/c8-4-1-6-7(2-5(4)9)11-3-10-6/h1-2H,3,8-9H2
    • InChI Key: SNHKEQOYVVRBQO-UHFFFAOYSA-N
    • SMILES: O1COC2C=C(C(=CC1=2)N)N

Computed Properties

  • Exact Mass: 152.05900
  • Monoisotopic Mass: 152.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.50000
  • LogP: 1.74210

10-Heptadecynoic acid,6,12-dihydroxy-, methyl ester Security Information

  • HazardClass:IRRITANT
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